Cas no 1217809-78-3 ((S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride)

(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride is a chiral compound featuring a trifluorophenyl group. Its enantiomer-specific nature enhances selectivity in organic synthesis, while the hydrochloride salt form provides enhanced solubility and stability. This compound is well-suited for applications in pharmaceuticals and fine chemicals due to its structural features and chemical purity.
(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride structure
1217809-78-3 structure
Product Name:(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
CAS No:1217809-78-3
MF:C10H11ClF3NO2
MW:269.648052453995
MDL:MFCD06659149
CID:1006854
PubChem ID:45026931
Update Time:2025-06-18

(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
    • (S)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid·HCl
    • (S)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID-HCL
    • (S)-3-Amino-4-(2,4,5-trifluorophenyl)-butyric acid-HCl
    • (3S)-3-amino-4-(2,4,5-trifluorophenyl)butanoicacid
    • I01-9277
    • (S)-2,4,5-trifluoro-b-homophenylalanine HCl
    • H-Phe(2,4,5-F3)-(C#CH2)OH.HCl
    • (3S)-3-AMINO-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID HYDROCHLORIDE
    • MFCD06659149
    • CS-0165428
    • (S)-2,4,5-trifluoro-beta-homophenylalanine HCl
    • (S)-3-amino-4-(2,4,5-trifluoro-phenyl)-butanoic acid hydrochloride, AldrichCPR
    • 1217809-78-3
    • F79623
    • (S)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride? (Sitagliptin Impurity pound(c)
    • AKOS015891146
    • (S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoicacidhydrochloride
    • (3S)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid;hydrochloride
    • Benzenebutanoic acid, beta-amino-2,4,5-trifluoro-, hydrochloride (1:1), (betaS)-
    • (3S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid--hydrogen chloride (1/1)
    • (S)-3-Amino-4-(2,4,5-trifluoro-phenyl)-butyric acid hydrochloride
    • DTXSID30661608
    • PS-12811
    • 3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride, (S)-
    • W5R65E7EFH
    • MDL： MFCD06659149
    • Inchi： 1S/C10H10F3NO2.ClH/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16;/h2,4,6H,1,3,14H2,(H,15,16);1H/t6-;/m0./s1
    • InChI Key： FZHZEWNJQKHBTG-RGMNGODLSA-N
    • SMILES： Cl.FC1C=C(C(=CC=1C[C@@H](CC(=O)O)N)F)F

Computed Properties

  • Exact Mass: 269.04300
  • Monoisotopic Mass: 269.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.95070

(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A168940-10mg
(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Hydrochloride
 1217809-78-3
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 $ 69.00 2023-04-19
TRC
A168940-25mg
(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Hydrochloride
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 $ 81.00 2023-04-19
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A168940-100mg
(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Hydrochloride
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 $ 241.00 2023-09-09
TRC
A168940-250mg
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 $ 3000.00 2023-04-19
Chemenu
CM131178-1g
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 1217809-78-3 95%
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Chemenu
CM131178-5g
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Chemenu
CM131178-10g
(S)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
 1217809-78-3 95%
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Chemenu
CM131178-25g
(S)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
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Alichem
A019112137-5g
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Alichem
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